Methyl 2-chloro-5-iodothiazole-4-carboxylate

• IUPAC Name: methyl 2-chloro-5-iodo-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C5H3ClINO2S/c1-10-4(9)2-3(7)11-5(6)8-2/h1H3
• InChI Key: YUYJIXXKUNSWNI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC(=N1)Cl)I
• Molecular Formula: C5H3ClINO2S
• DSSTOX Substance ID: DTXSID40732095
• Molecular Weight: 303.51 g/mol
• CAS RN: 1235034-78-2

Description

“Methyl 2-chloro-5-iodothiazole-4-carboxylate” is a chemical compound with the molecular formula C5H3ClINO2S. It is also known as "2-Chloro-5-iodo-thiazole-4-carboxylic acid methyl ester". This compound is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular weight of “Methyl 2-chloro-5-iodothiazole-4-carboxylate” is 303.51. The exact structure can be found in the MOL file with the MDL Number MFCD27922679.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 2-chloro-5-iodothiazole-4-carboxylate” include its molecular formula (C5H3ClINO2S) and molecular weight (303.51). More detailed properties like melting point, boiling point, solubility, etc., are not available in the sources I found.

Synthesis routes and methods

Procedure details

To a solution of methyl 2-amino-5-iodothiazole-4-carboxylate (8A) (9 g, 31.7 mmol) in acetonitrile (60 mL) was added CuCl (4.75 g, 48 mmol) followed by t-butyl nitrite (6.19 g, 60 mmol). The mixture was stirred at rt for 2 hours. NH4Cl was then added slowly to the stirring mixture to quench the reaction. The mixture was extracted with EtOAc and the combined extracts were washed with water, brine, dried over Na2SO4, and concentrated under reduced pressure. The crude material was purified by column chromatography on silica gel eluting with 5% EtOAc in hexanes to provide 7.5 g (78%) of the desired product methyl 2-chloro-5-iodothiazole-4-carboxylate (88): LC/MS (APCI): m/z 304.0 (M+H).